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Compound of Interest

Compound Name: 4-Bromo-1-methylpiperidine

Cat. No.: B1279848 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents is paramount to ensuring laboratory safety and environmental

protection. This guide provides essential safety and logistical information for the disposal of 4-
Bromo-1-methylpiperidine, a compound utilized in various organic synthesis applications.

Adherence to these procedures is critical for minimizing risks and complying with regulatory

standards.

Key Safety and Physical Data
Understanding the properties of 4-Bromo-1-methylpiperidine is the first step in safe handling

and disposal. The following table summarizes key quantitative data for this compound.

Property Value

Molecular Formula C6H12BrN

Molecular Weight 178.07 g/mol [1]

Appearance Colorless to pale yellow liquid or solid[2]

GHS Hazard Statements H301/H302, H315, H319, H335

GHS Hazard Statement Codes:

H301/H302: Toxic or harmful if swallowed.[3][4]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1279848?utm_src=pdf-interest
https://www.benchchem.com/product/b1279848?utm_src=pdf-body
https://www.benchchem.com/product/b1279848?utm_src=pdf-body
https://www.benchchem.com/product/b1279848?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromo-1-methylpiperidine
https://cymitquimica.com/cas/76444-51-4/
https://store.apolloscientific.co.uk/storage/msds/OR911812_msds.pdf
https://www.aaronchem.com/sds/1305046-45-0.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1279848?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


H315: Causes skin irritation.[4]

H319: Causes serious eye irritation.[4]

H335: May cause respiratory irritation.[4]

Standard Disposal Protocol for 4-Bromo-1-
methylpiperidine
The disposal of 4-Bromo-1-methylpiperidine must be conducted as hazardous waste. It is

crucial to consult local, regional, and national hazardous waste regulations to ensure complete

and accurate classification and disposal.[5] The following steps outline a general procedure for

its safe disposal.

1. Personal Protective Equipment (PPE): Before handling the compound, ensure appropriate

PPE is worn. This includes:

Chemical-resistant gloves (ensure suitability for the task).

Protective clothing to prevent skin contact.

Safety glasses and a face shield for eye and face protection.[4]

Use in a well-ventilated area, preferably under a chemical fume hood, to avoid inhalation of

vapors.[5]

2. Waste Collection and Storage:

Container Selection: Use a designated, compatible, and properly labeled container for the

waste. The container must be in good condition and have a secure cap.[6]

Labeling: The container must be clearly marked with the words "HAZARDOUS WASTE" and

the full chemical name "4-Bromo-1-methylpiperidine".[6]

Segregation: Do not mix 4-Bromo-1-methylpiperidine waste with other waste streams,

particularly incompatible materials such as strong oxidizing agents, acids, and bases.[5]
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Storage: Store the sealed waste container in a designated, well-ventilated, and secure area

away from heat, sparks, and open flames.[5][7]

3. Spill Management: In the event of a spill:

Evacuate non-essential personnel from the area.

Wearing appropriate PPE, contain the spill using an inert absorbent material such as sand,

earth, or vermiculite.[3]

Carefully collect the absorbed material and place it into a suitable, labeled container for

hazardous waste disposal.[3]

Clean the spill area thoroughly.

Report the spill to the appropriate environmental health and safety personnel.

4. Final Disposal:

Professional Disposal Service: The disposal of 4-Bromo-1-methylpiperidine must be

handled by an authorized hazardous or special waste collection service.[3] Do not attempt to

dispose of this chemical down the drain or with general laboratory trash.[5]

Documentation: Maintain accurate records of the amount of waste generated and its

disposal date.

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of 4-Bromo-1-
methylpiperidine.
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Caption: Logical workflow for the safe disposal of 4-Bromo-1-methylpiperidine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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